(R)-3-Chloropyrrolidine hydrochloride

• IUPAC Name: (3R)-3-chloropyrrolidine;hydrochloride
• InChI: InChI=1S/C4H8ClN.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3H2;1H/t4-;/m1./s1
• InChI Key: STVCMMDAWUYBCG-PGMHMLKASA-N
• Canonical SMILES: C1CNCC1Cl.Cl
• Isomeric SMILES: C1CNC[C@@H]1Cl.Cl
• Molecular Formula: C4H9Cl2N
• Molecular Weight: 142.02 g/mol

Description

(R)-3-Chloropyrrolidine hydrochloride, also known as (R)-3-CPH, is a chemical compound that is used in scientific research. It is a chiral building block that has been used in the synthesis of various biologically active molecules.

Scientific Research Applications

Corrosion Inhibition

• Application : (R)-3-Chloropyrrolidine hydrochloride derivatives have been studied for their potential in inhibiting corrosion of metals. Specifically, pyridine derivatives, including those containing chloropyrrolidine groups, have shown efficacy in protecting steel from corrosion in acidic environments like hydrochloric acid solutions (El-hajjaji et al., 2019).

Synthesis of Novel Drugs and Antitumor Activity

• Application : Chloropyrrolidine derivatives have been instrumental in the development of new drugs. For instance, studies have explored the synthesis and structural analysis of pyridinesulfonamide compounds, including enantiomers with chloropyrrolidine components, for potential antitumor activities. These compounds have shown inhibitory effects on PI3Kα kinase, a protein implicated in cancer (Zhou et al., 2015).

Alkaloid Isolation and Structural Analysis

• Application : Chloropyrrolidine-containing compounds have been isolated from natural sources like Peganum harmala L. The structural analysis of these alkaloids, such as the determination of their absolute configuration, contributes to the understanding of their biological activity and potential medicinal properties (Khan et al., 2009).

Synthesis of Unsaturated Nitrogen Heterocycles

• Application : Chloropyrrolidine derivatives are utilized in the synthesis of unsaturated nitrogen heterocycles, which are key building blocks in medicinal chemistry. Such compounds have been employed in the synthesis of natural products and pharmaceuticals, demonstrating the versatility of chloropyrrolidine derivatives in synthetic organic chemistry (Nomura & Richards, 2009).

Catalytic and Chemical Binding Studies

• Application : Compounds containing chloropyrrolidine structures have been investigated for their binding interactions with biomolecules such as human serum albumin. These studies provide insights into the molecular interactions and binding mechanisms of these compounds, which is crucial for drug design and development (Yasmeen & Riyazuddeen, 2017).